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Compound of Interest

Methyl 5-methylfuran-2-
Compound Name:
carboxylate

cat. No.: B1295319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Methyl 5-methylfuran-2-carboxylate,
including its chemical identity, properties, synthesis, and classification. The information is
intended to support research and development activities in the chemical and pharmaceutical
sciences.

Chemical Identity

» IUPAC Name: methyl 5-methyl-2-furoate[1][2]
e CAS Number: 2527-96-0

e Synonyms: 5-Methylfuran-2-carboxylic acid methyl ester, Methyl 5-methyl-2-
furancarboxylate, 5-Methyl-2-furoic acid methyl ester[3][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 5-methylfuran-2-carboxylate is
presented in the table below. Data for closely related analogs are included for comparative
purposes.
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Property Value Sourcel/Analog
Molecular Formula C7HsOs3 [6]
Molecular Weight 140.14 g/mol [3][6]

Colorless to pale yellow liquid
Appearance . Analog: methyl 2-furoate
(estimated)

Boiling Point ~181-182 °C (at 760 mmHgQ) Analog: methyl 2-furoate[7]

Melting Point Not available

- Soluble in alcohol. Slightly
Solubility ) Analog: methyl 2-furoate[7]
soluble in water.

Specific Gravity ~1.17-1.18 @ 25 °C Analog: methyl 2-furoate[7]

Refractive Index ~1.48-1.49 @ 20 °C Analog: methyl 2-furoate[7]

Experimental Protocols

Synthesis of Methyl 5-methylfuran-2-carboxylate via Fischer Esterification

This protocol describes a general method for the synthesis of Methyl 5-methylfuran-2-
carboxylate from 5-methyl-2-furoic acid, adapted from standard Fischer esterification
procedures.

Materials:

» 5-methyl-2-furoic acid

e Methanol (anhydrous)

o Concentrated Sulfuric Acid (H2S0Oa4)

e Sodium bicarbonate (NaHCO3) solution (saturated)
 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.scbt.com/p/methyl-5-methyl-2-furoate-2527-96-0
https://www.thegoodscentscompany.com/data/rw1435781.html
https://www.scbt.com/p/methyl-5-methyl-2-furoate-2527-96-0
https://www.thegoodscentscompany.com/data/rw1029071.html
https://www.thegoodscentscompany.com/data/rw1029071.html
https://www.thegoodscentscompany.com/data/rw1029071.html
https://www.thegoodscentscompany.com/data/rw1029071.html
https://www.benchchem.com/product/b1295319?utm_src=pdf-body
https://www.benchchem.com/product/b1295319?utm_src=pdf-body
https://www.benchchem.com/product/b1295319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 5-methyl-2-furoic acid (1.0 equivalent) in an excess of anhydrous methanol
(10-20 equivalents). Methanol acts as both a reactant and the solvent.

o Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid
(approximately 0.05-0.1 equivalents) to the reaction mixture while stirring.

o Reaction: Heat the mixture to reflux and maintain this temperature for 2-6 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up:
o After the reaction is complete, allow the mixture to cool to room temperature.
o Remove the excess methanol under reduced pressure using a rotary evaporator.
o Dissolve the residue in an organic solvent such as diethyl ether or ethyl acetate.

o Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize
the acidic catalyst. Repeat until no more gas evolution is observed.

o Wash the organic layer with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Purification:

o Filter off the drying agent.

o Remove the solvent under reduced pressure to yield the crude product.

o The crude Methyl 5-methylfuran-2-carboxylate can be further purified by vacuum
distillation.
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Chemical Classification and Relationships

The following diagram illustrates the classification of Methyl 5-methylfuran-2-carboxylate
based on its functional groups.

Logical Classification of Methyl 5-methylfuran-2-carboxylate

Organic Compound

contains a ring with contains a carboxyl group
atoms of different elements derivative

Carboxylic Acid Derivative

Heterocyclic Compound

is an aromatic five-membered is a derivative with an
ring with one oxygen atom -O-C=0 group

Ester

Furan Derivative is an ester of methanol

Methyl Ester

Methyl 5-methylfuran-2-carboxylate

Click to download full resolution via product page

Classification of Methyl 5-methylfuran-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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